Cas no 124276-61-5 (1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 124276-61-5
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• MDL: MFCD07374413
• CID: 859726
• PubChem ID: 20026171
• Update Time: 2025-05-19

1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoroMethyl)phenyl]cyclopropane-1- carbonitrile
• 1-(4-(Trifluoromethyl)phenyl)cyclopropane carbonitrile
• 1-[4-(Trifluoromethyl)phenyl]-cyclopropanecarbonitrile
• 1-[4-(trifluoroMethyl)phenyl]cyclopropane-1- carbonitrile
• 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• CS-0088394
• 1-[4-(Trifluoromethyl)phenyl]cyclopropanecarbonitrile
• MFCD07374413
• DB-345259
• AB39399
• DTXSID80924770
• 1-[4-(trifluoroMethyl)phenyl]cyclopropane-1-
• 1-(4-(trifluoromethyl)phenyl)cyclopropanecarbonitrile
• SCHEMBL3719123
• SY225761
• Cyclopropanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-
• Z1509716058
• AKOS015898969
• 124276-61-5
• EN300-153859
• XH1118
• 1-[4-(TRIFLUOROMETHYL)PHENYL]CYCLOPROPANE-1-CARBONITRILE
• 1-(4-Trifluoromethylphenyl)-1-cyanocyclopropane
• TS-01508

• MDL： MFCD07374413
• Inchi： 1S/C11H8F3N/c12-11(13,14)9-3-1-8(2-4-9)10(7-15)5-6-10/h1-4H,5-6H2
• InChI Key： WGLHDYUQTLHLHA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C#N)CC1)(F)F

Computed Properties

• Exact Mass: 211.06088375g/mol
• Monoisotopic Mass: 211.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile

Chemical Profile of 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 124276-61-5)

1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile, identified by its CAS number 124276-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their unique structural features and potential biological activities. The presence of a trifluoromethyl group on the phenyl ring and the incorporation of a cyano functional group contribute to its distinct chemical properties, making it a valuable scaffold for further chemical modifications and applications.

The structural motif of 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile combines the rigidity of the cyclopropane ring with the electronic effects of the trifluoromethyl and cyano groups. The cyclopropane ring is a three-membered heterocycle that introduces angular strain, which can be exploited in various chemical reactions, such as ring-opening reactions that lead to the formation of more complex molecular architectures. The trifluoromethyl group, a well-known electron-withdrawing substituent, enhances the lipophilicity and metabolic stability of molecules, which is often desirable in drug design. Meanwhile, the cyano group serves as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropane rings due to their ability to modulate biological pathways in unique ways. The combination of the trifluoromethyl and cyano groups in 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile suggests that it may exhibit interesting interactions with biological targets. Preliminary studies have indicated that this compound could serve as a lead structure for developing novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments. The trifluoromethyl group's ability to enhance binding affinity and metabolic resistance makes it an attractive feature for drug candidates.

From a synthetic chemistry perspective, 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile represents an excellent building block for constructing more complex molecules. The cyano group can be easily converted into other functional groups such as amides, carboxylic acids, or esters through standard chemical transformations. Additionally, the cyclopropane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse substituents at specific positions. This flexibility makes it possible to tailor the properties of derivatives based on specific biological or material science requirements.

The incorporation of fluorine atoms into organic molecules is a common strategy in medicinal chemistry due to their ability to influence molecular interactions at both pharmacological and physicochemical levels. The trifluoromethyl group in particular is known for its ability to improve drug-like properties such as solubility, bioavailability, and binding affinity. In the case of 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile, this group likely contributes to enhanced lipophilicity, which could be beneficial for crossing biological membranes. Furthermore, fluorine atoms can participate in favorable interactions with hydrogen bond donors and acceptors in biological targets, potentially leading to stronger binding affinities.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental assays. Modeling studies on 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile have suggested that it may interact with enzymes and receptors involved in cancer progression and inflammation. These predictions are based on its structural features and electronic properties, which are consistent with known pharmacophores found in active pharmaceutical ingredients (APIs). Such computational insights can guide experimental efforts by identifying promising leads for further optimization.

In addition to its pharmaceutical applications, 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile may find utility in materials science due to its unique structural characteristics. The combination of rigid aromatic rings and strained cyclopropane moieties can lead to materials with enhanced mechanical strength or specific electronic properties. For instance, derivatives of this compound could be explored as precursors for high-performance polymers or organic semiconductors. The presence of electron-withdrawing groups like the cyano and trifluoromethyl moieties may also influence charge transport properties, making it a candidate for optoelectronic applications.

The synthesis of 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the preparation of intermediates such as trifluoromethylated phenols or benzamides followed by cyclopropanation reactions. Advances in synthetic methodologies have made it possible to perform these reactions under mild conditions with high yields and selectivity. For example, transition metal-catalyzed cyclopropanation reactions have become increasingly popular due to their ability to generate complex cyclic structures efficiently.

The potential applications of 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile extend beyond traditional pharmaceuticals into emerging fields such as agrochemicals and specialty chemicals. Its structural framework allows for modifications that could enhance pesticidal or herbicidal activity while maintaining environmental safety profiles. Furthermore, its unique electronic properties make it suitable for use as an intermediate in fine chemical synthesis or as a component in advanced materials.

In conclusion, 1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 124276-61-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. Additionally, its synthetic accessibility and versatility suggest broad utility beyond pharmaceuticals into materials science applications where unique molecular architectures are desired.